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Compound of Interest

Compound Name: 2-Bromo-5-hydroxypyridine

Cat. No.: B120221

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of 2-Bromo-5-hydroxypyridine (CAS
No: 55717-45-8), a key intermediate in pharmaceutical synthesis. The following sections detail
its chemical properties, associated hazards, and rigorous protocols for safe handling, storage,
and emergency procedures to ensure the safety of laboratory and research personnel.

Section 1: Chemical Identification and Properties

2-Bromo-5-hydroxypyridine, also known as 6-Bromo-3-pyridinol, is a pyridine derivative
widely used as a building block in the synthesis of complex organic molecules for
pharmaceutical research and development.[1] Its utility stems from its ability to participate in
various chemical reactions, particularly cross-coupling reactions, to form novel compounds.[1]

Table 1: Physicochemical Properties of 2-Bromo-5-hydroxypyridine
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Property Value Source
CAS Number 55717-45-8 [2][3]
Molecular Formula CsH4BrNO

Molecular Weight 174.00 g/mol

Synonyms 6-Bromo-3-pyridinol

White to off-white crystalline
Appearance

powder
Melting Point 136.0 to 140.0 °C
Purity >98.0%

| Storage | Store at 10°C - 25°C in a tightly sealed container | |

Section 2: Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Bromo-5-hydroxypyridine is classified as a hazardous substance.[3] Adherence
to safety precautions is mandatory to prevent exposure and mitigate risks.

Table 2: GHS Hazard Identification

Classification Hazard Statement Signal Word Pictogram
Skin .

. L. H315: Causes skin ]
Corrosion/irritation = Warning GHSO07

irritation
Category 2
Serious Eye )
o H319: Causes serious ]

Damage/Eye Irritation Warning GHSO07

eye irritation
Category 2/2A

| Specific target organ toxicity (single exposure) Category 3 | H335: May cause respiratory
irritation | Warning | GHSO7 |
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Source:[2][3][4]

Toxicological Summary: Detailed toxicological properties of 2-Bromo-5-hydroxypyridine have
not been fully investigated.[3] Therefore, it should be handled with the utmost care, assuming it
may have other uncharacterized hazardous properties. There is currently no available data on
acute toxicity (LD50/LC50), carcinogenicity, or reproductive toxicity.[3][4]

Ecological Information: Ecotoxicity data for this compound is not readily available. To prevent
environmental contamination, it should not be allowed to enter drains or waterways.[3][4]
Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[3][4]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)

Proper handling and storage procedures are critical to maintaining the integrity of the chemical
and ensuring personnel safety.

Handling:

Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[3][5]

e Avoid the formation of dust and aerosols.[5]

« Avoid all contact with skin, eyes, and clothing.[2][5]

e Do not breathe dust or vapors.[3][4]

e Use non-sparking tools to prevent ignition sources.[5]
» Wash hands thoroughly after handling the material.[3]
e Do not eat, drink, or smoke in laboratory areas.[6]

Storage:
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» Store in a dry, cool, and well-ventilated place.[3][4]

o Keep the container tightly closed to prevent moisture ingress and contamination.[3][4]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Safety glasses with side-
Eye/Face Protection shields or chemical

goggles.

Details

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[4][7]

) ) Chemical-resistant, impervious
Skin Protection o
gloves (e.g., nitrile rubber).

Wear appropriate protective
clothing to prevent skin

exposure.[4][7]

NIOSH/MSHA or EN 149

Respiratory Protection ]
approved respirator.

Required if dust is generated
or if working outside a fume
hood. Use a particulate filter
conforming to EN 143.[7]

| General Hygiene | Eyewash stations and safety showers. | Must be located in close proximity

to the workstation.[3] Handle in accordance with good industrial hygiene and safety practices.

[411

Section 4: Emergency Procedures and First Aid

In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 4: First-Aid Measures
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Exposure Route Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not
Inhalation . . e - s
breathing, give artificial respiration. Seek

immediate medical attention.[2][3]

Immediately remove all contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water for at least 15 minutes. If skin irritation

persists, seek medical attention.[2][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

| Ingestion | Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a physician or Poison Control Center immediately.[2] |

Section 5: Accidental Release and Disposal
Measures

Accidental Release:

o Evacuate Personnel: Clear the area of all personnel and move upwind of the spill.[6]
o Ensure Ventilation: Ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition.[5]

» Personal Protection: Wear full PPE as described in Section 3, including respiratory
protection. Avoid breathing dust.[5][6]

o Containment and Cleanup: Carefully sweep or vacuum up the spilled solid material, avoiding
dust generation.[4][6] Place the material into a suitable, labeled, and closed container for
disposal.[6]
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e Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[5]

[6]

Disposal: Chemical waste must be disposed of through a licensed waste disposal company.
Disposal practices must be in compliance with all federal, state, and local regulations.[3] Do not
dispose of it with household waste or into the sewage system.

Section 6: Workflow Visualizations

The following diagrams illustrate standardized workflows for handling 2-Bromo-5-
hydroxypyridine and its use in a representative synthetic procedure.
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Caption: Safe handling workflow for 2-Bromo-5-hydroxypyridine.
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Generalized Suzuki Coupling Workflow
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5. Quench Reaction
(e.g., add water)

;

6. Extract with
Organic Solvent

;

7. Dry & Concentrate

:

8. Purify Product
(e.g., Column Chromatography)

9. Characterize Final Product

(NMR, MS)
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Caption: Generalized experimental workflow for a cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Bromo-5-
hydroxypyridine: Safety, Handling, and MSDS]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b120221#safety-handling-and-msds-for-2-bromo-5-
hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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